Cas no 917906-02-6 (1-Propanone, 2-(3-nitrophenyl)-1-phenyl-)

• Product name: 1-Propanone, 2-(3-nitrophenyl)-1-phenyl-
• CAS No: 917906-02-6
• MF: C₁₅H₁₃NO₃
• MW: 255.26862
• CID: 782660
• PubChem ID: 12000384

1-Propanone, 2-(3-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(3-nitrophenyl)-1-phenyl-
• 2-(3-nitrophenyl)-1-phenylpropan-1-one
• DTXSID40475571
• 917906-02-6

• Inchi： InChI=1S/C15H13NO3/c1-11(15(17)12-6-3-2-4-7-12)13-8-5-9-14(10-13)16(18)19/h2-11H,1H3
• InChI Key： VRTXARLNANGXGK-UHFFFAOYSA-N
• SMILES： CC(C1=CC(=CC=C1)[N+](=O)[O-])C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.9Ų